Cas no 95312-11-1 (3-Isoxazolecarboxylic acid, 5-(bromomethyl)-)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(bromomethyl)-
• CAS No: 95312-11-1
• MF: C₅H₄BrNO₃
• MW: 205.994160652161
• CID: 751894
• PubChem ID: 13371020
• Update Time: 2025-04-19

3-Isoxazolecarboxylic acid, 5-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(bromomethyl)-
• 5-(bromomethyl)-1,2-oxazole-3-carboxylic acid
• 5-(broMoMethyl)isoxazole-3-carboxylic acid
• FT-0719817
• NLVFKSGKVJTKSU-UHFFFAOYSA-N
• 5-Bromomethyl-3-isoxazolecarboxylic acid
• SCHEMBL1805432
• 95312-11-1
• DTXSID50538545

• Inchi： 1S/C5H4BrNO3/c6-2-3-1-4(5(8)9)7-10-3/h1H,2H2,(H,8,9)
• InChI Key： NLVFKSGKVJTKSU-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 204.93746g/mol
• Monoisotopic Mass: 204.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles